Cas no 1482190-86-2 (5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl-)
5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- Chemical and Physical Properties
Names and Identifiers
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- 2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl-
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- Inchi: 1S/C12H16N2O2/c1-3-4-10-9(12(15)16)6-13-11(14-10)8-5-7(8)2/h6-8H,3-5H2,1-2H3,(H,15,16)
- InChI Key: RZBCMOGAYPOXRM-UHFFFAOYSA-N
- SMILES: OC(C1C=NC(C2CC2C)=NC=1CCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 270
- XLogP3: 1.9
- Topological Polar Surface Area: 63.1
5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685593-0.05g |
2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid |
1482190-86-2 | 0.05g |
$851.0 | 2023-05-24 | ||
| Enamine | EN300-685593-0.1g |
2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid |
1482190-86-2 | 0.1g |
$892.0 | 2023-05-24 | ||
| Enamine | EN300-685593-0.25g |
2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid |
1482190-86-2 | 0.25g |
$933.0 | 2023-05-24 | ||
| Enamine | EN300-685593-0.5g |
2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid |
1482190-86-2 | 0.5g |
$974.0 | 2023-05-24 | ||
| Enamine | EN300-685593-1.0g |
2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid |
1482190-86-2 | 1g |
$1014.0 | 2023-05-24 | ||
| Enamine | EN300-685593-2.5g |
2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid |
1482190-86-2 | 2.5g |
$1988.0 | 2023-05-24 | ||
| Enamine | EN300-685593-5.0g |
2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid |
1482190-86-2 | 5g |
$2940.0 | 2023-05-24 | ||
| Enamine | EN300-685593-10.0g |
2-(2-methylcyclopropyl)-4-propylpyrimidine-5-carboxylic acid |
1482190-86-2 | 10g |
$4360.0 | 2023-05-24 |
5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl-
Introduction to 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- (CAS No. 1482190-86-2)
5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- (CAS No. 1482190-86-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.
The chemical structure of 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- is characterized by a pyrimidine ring with specific substituents. The presence of a 2-methylcyclopropyl group and a propyl group at specific positions on the pyrimidine ring imparts unique properties to this molecule. These substituents contribute to the compound's stability, solubility, and biological activity, making it an attractive candidate for drug development.
The synthesis of 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- has been extensively studied in recent years. One of the commonly reported methods involves the reaction of a suitable pyrimidine precursor with a substituted cyclopropane derivative followed by further functionalization steps. This multi-step process allows for precise control over the substitution pattern and ensures high purity of the final product. Recent advancements in synthetic chemistry have also led to more efficient and environmentally friendly routes for the synthesis of this compound.
In terms of biological activity, 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- has demonstrated significant potential in various pharmacological assays. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, preliminary research suggests that it may have anti-cancer properties, particularly in inhibiting the growth of certain types of cancer cells.
The mechanism of action of 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of key enzymes involved in inflammatory responses. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins that mediate inflammation. Another potential mechanism is its interaction with specific receptors or signaling pathways that regulate cell proliferation and apoptosis.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.
In addition to its therapeutic potential, 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- has also been explored for its use as a research tool in biochemical and pharmacological studies. Its unique structure and properties make it an ideal candidate for investigating various biological processes and developing new therapeutic strategies.
The future prospects for 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- are promising. Ongoing research aims to optimize its chemical structure for enhanced potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.
In conclusion, 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-propyl- (CAS No. 1482190-86-2) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and potential clinical application. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.
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